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Compound of Interest

Compound Name: SNC162

Cat. No.: B1143094

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like SNC162, a potent and selective delta-opioid
receptor agonist, are paramount for laboratory safety and environmental protection. This
document provides a comprehensive guide to the proper disposal procedures for SNC162,
ensuring adherence to safety protocols and regulatory compliance.

Essential Safety and Logistical Information

While a specific Safety Data Sheet (SDS) for SNC162 is not publicly available, general safety
precautions for handling potent pharmacological agents should be strictly followed.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Key Characteristics of SNC162

A summary of the known physicochemical properties of SNC162 is provided in the table below.
This information is crucial for understanding its handling and storage requirements.
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Property Data

4-[(S)-[(2S,5R)-2,5-Dimethyl-4-(2-propenyl)-1-

Chemical Name _ _ , _
piperazinyllphenylmethyl]-N,N-diethylbenzamide

Molecular Formula C27H37NsO

Molecular Weight 419.61 g/mol

Appearance Solid powder

Storage (Solid) Store at -20°C for long-term storage.

Store aliquots in tightly sealed vials at -20°C for
Storage (In solution) up to one month. Avoid repeated freeze-thaw

cycles.

Experimental Protocol: SNC162 Disposal Procedure

The following protocol outlines the recommended steps for the disposal of SNC162 waste. This
procedure is based on general best practices for the disposal of research chemicals in the
absence of specific regulatory guidance for this compound.

Objective: To safely dispose of SNC162 in solid form, in solution, and as contaminated labware
in accordance with general laboratory safety principles.

Materials:

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

o Labeled, sealable, and compatible waste containers.

 Inert absorbent material (e.g., vermiculite, sand).

o Appropriate solvents for decontamination (e.g., 70% ethanol).
e Hazardous waste labels.

Procedure:
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» Waste Segregation and Collection:

o Solid Waste: Collect unadulterated, expired, or unwanted solid SNC162 powder in a
dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing SNC162 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's EHS department.

o Contaminated Labware: Dispose of grossly contaminated items such as pipette tips, vials,
and gloves in a designated solid waste container. Decontaminate glassware by rinsing
with an appropriate solvent and collecting the rinsate as hazardous liquid waste.

o Waste Labeling:
o Affix a hazardous waste label to each waste container.

o Clearly write the full chemical name ("SNC162" and "4-[(S)-[(2S,5R)-2,5-Dimethyl-4-(2-
propenyl)-1-piperazinyllphenylmethyl]-N,N-diethylbenzamide™) and the estimated quantity
of the waste.

e Waste Storage:

o Store the sealed and labeled waste containers in a designated, secure, and well-ventilated
satellite accumulation area.

o Ensure the storage area is away from heat, ignition sources, and incompatible materials.
o Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed hazardous waste disposal contractor.

o Do not attempt to dispose of SNC162 down the drain or in the regular trash.

SNC162 Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of SNC162 waste in a laboratory setting

SNC162 Disposal Workflow
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SNC162 Solution

© 2025 BenchChem. All rights reserved

4/5

Tech Support


https://www.benchchem.com/product/b1143094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Decision workflow for the safe disposal of different forms of SNC162 waste.

Disclaimer: This information is intended for guidance purposes only. Always consult with your
institution's Environmental Health and Safety department for specific disposal protocols and to
ensure compliance with all applicable regulations. The user is responsible for conducting a
thorough risk assessment before handling or disposing of this compound.

 To cite this document: BenchChem. [Navigating the Safe Disposal of SNC162: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143094#sncl162-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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